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Compound of Interest

Compound Name:
4-methyl-5-vinylisobenzofuran-

1(3H)-one

Cat. No.: B1400216 Get Quote

A Technical Guide to the Chemical Properties and Biological Potential of the Isobenzofuran-

1(3H)-one Core

Disclaimer: This technical guide addresses the chemical properties, synthesis, and biological

activities of the isobenzofuran-1(3H)-one core structure due to the limited availability of specific

experimental data for 4-methyl-5-vinylisobenzofuran-1(3H)-one in the public scientific

literature. The information presented herein is based on published research on structurally

related isobenzofuranone derivatives and is intended to provide a general overview for

researchers, scientists, and drug development professionals.

Introduction to the Isobenzofuran-1(3H)-one
Scaffold
The isobenzofuran-1(3H)-one, also known as a phthalide, is a bicyclic aromatic lactone that

serves as a core structural motif in a variety of natural products and synthetic compounds of

medicinal interest. The inherent chemical features of this scaffold, including its lactone ring and

aromatic system, make it a privileged structure in medicinal chemistry, amenable to diverse

functionalization.

While specific data for 4-methyl-5-vinylisobenzofuran-1(3H)-one is scarce, its fundamental

properties can be inferred from its chemical structure and available data from suppliers.
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Table 1: Basic Chemical Properties of 4-methyl-5-vinylisobenzofuran-1(3H)-one

Property Value Source

CAS Number 1255206-69-9 CymitQuimica[1]

Molecular Formula C₁₁H₁₀O₂ CymitQuimica[1]

Molecular Weight 174.199 g/mol CymitQuimica[1]

Purity 97% (with TBC as stabilizer) CymitQuimica[1]

InChI Key
PYFRWRLVRDXGPN-

UHFFFAOYSA-N
CymitQuimica[1]

General Synthetic Strategies for Isobenzofuran-
1(3H)-ones
The synthesis of substituted isobenzofuran-1(3H)-ones can be achieved through various

synthetic routes. The selection of a particular method often depends on the desired substitution

pattern on the aromatic ring and at the C3 position of the lactone.

Method I: Condensation Reactions
A common approach involves the condensation of ortho-phthalaldehydic acid with various

nucleophiles. For instance, the reaction with primary heterocyclic amines can yield 3-

substituted N-(3-phthalidyl) amines.

Experimental Protocol: Synthesis of N-(3-phthalidyl) Amines

This protocol is a generalized procedure based on the synthesis of related 3-substituted

isobenzofuranones.

Materials: o-Phthalaldehydic acid, primary heterocyclic amine, appropriate solvent (e.g.,

ethanol).

Procedure:

Dissolve o-phthalaldehydic acid in the chosen solvent.
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Add the primary heterocyclic amine to the solution.

The reaction mixture is typically stirred at room temperature or refluxed for a specified

period.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, the product can be isolated by filtration or extraction, followed by

purification techniques such as recrystallization or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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